![molecular formula C9H9Cl2NO B5211045 2,4-dichloro-N,N-dimethylbenzamide CAS No. 6333-36-4](/img/structure/B5211045.png)
2,4-dichloro-N,N-dimethylbenzamide
Overview
Description
2,4-dichloro-N,N-dimethylbenzamide (also known as Dichlobenil) is a herbicide that has been widely used in agriculture to control the growth of weeds. It is a white crystalline powder that is soluble in water and organic solvents. Dichlobenil is known for its effectiveness in controlling broadleaf weeds and grasses, making it a popular choice among farmers and gardeners.
Mechanism of Action
Dichlobenil works by inhibiting the growth of plants. It does this by interfering with the formation of cell walls in the plants, which leads to their death. The exact mechanism of action of Dichlobenil is not fully understood, but it is believed to involve the inhibition of enzymes that are involved in the synthesis of cell walls.
Biochemical and Physiological Effects:
Dichlobenil has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the growth of roots and shoots, as well as the synthesis of DNA and RNA. It has also been shown to interfere with the uptake of nutrients by plants, which can lead to their death.
Advantages and Limitations for Lab Experiments
Dichlobenil has a number of advantages and limitations for use in lab experiments. One advantage is that it is a well-established herbicide that has been extensively studied. This means that there is a large body of literature on its use and effects. However, one limitation is that it can be toxic to some types of plants, which can make it difficult to use in certain experiments.
Future Directions
There are a number of future directions for research on Dichlobenil. One area of interest is in its potential use in the treatment of cancer and other diseases. It has been shown to have anti-tumor properties, and there is interest in exploring its potential as a therapeutic agent. Another area of interest is in its potential use as a tool for studying plant growth and development. By understanding the mechanism of action of Dichlobenil, researchers may be able to gain insights into the underlying processes that govern plant growth and development.
Scientific Research Applications
Dichlobenil has been extensively studied for its herbicidal properties. It has been shown to be effective in controlling the growth of a wide range of weeds and grasses. In addition to its use as a herbicide, Dichlobenil has also been studied for its potential use in other applications, such as in the treatment of cancer and other diseases.
properties
IUPAC Name |
2,4-dichloro-N,N-dimethylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO/c1-12(2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAKRFNZHAIRMQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30979452 | |
Record name | 2,4-Dichloro-N,N-dimethylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30979452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloro-n,n-dimethylbenzamide | |
CAS RN |
6333-36-4 | |
Record name | NSC38411 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=38411 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Dichloro-N,N-dimethylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30979452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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